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Introduction

The study of protein-protein interactions (PPIs) is fundamental to understanding cellular
processes in both health and disease. A powerful method for identifying PPIs involves the use
of Biotin-NAD+, a biotinylated analog of nicotinamide adenine dinucleotide (NAD+). This
technique leverages the activity of ADP-ribosyltransferases (ARTS), such as Poly(ADP-ribose)
polymerases (PARPSs), which use NAD+ as a substrate to transfer ADP-ribose onto target
proteins. By substituting NAD+ with Biotin-NAD+, a biotin moiety is covalently attached to the
target protein and its proximal interactors. The biotin tag serves as a high-affinity handle for the
enrichment of these protein complexes using streptavidin-based affinity purification, followed by
identification and quantification via mass spectrometry.[1][2] This approach is particularly useful
for capturing transient and weak interactions that are often missed by other methods.

Principle of the Method
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The Biotin-NAD+ method for identifying protein-protein interactions is based on enzyme-
mediated proximity labeling. An ADP-ribosyltransferase (ART), either endogenous or
overexpressed, is utilized to catalyze the transfer of biotinylated ADP-ribose from Biotin-NAD+
to nearby proteins. This process typically occurs in cell lysates where the native protein
complexes are preserved. The biotinylated proteins, including the ART itself (auto-ADP-
ribosylation) and its interacting partners, are then selectively captured using streptavidin-
conjugated beads. After stringent washing steps to remove non-specifically bound proteins, the
enriched protein complexes are eluted and identified by mass spectrometry. This allows for the
identification of both known and novel interacting partners of the target ART.

Advantages of the Biotin-NAD+ Method

¢ Non-Radioactive Detection: Provides a safe and convenient alternative to traditional
methods that use radioactively labeled NAD+.[1][2]

» High Affinity Purification: The extremely strong and specific interaction between biotin and
streptavidin ensures highly efficient enrichment of labeled proteins, even those present at
low abundance.

o Capture of Transient Interactions: The enzymatic nature of the labeling allows for the capture
of transient or weak protein-protein interactions that may be lost during conventional co-
immunoprecipitation experiments.

o Versatility: The method can be applied to study various ARTs and their roles in diverse
cellular processes, such as DNA damage repair, transcription, and signal transduction.[3]

Limitations

e Dependence on ART Activity: The efficiency of labeling is dependent on the enzymatic
activity of the chosen ADP-ribosyltransferase.

o Proximity Labeling, Not Direct Interaction: The method identifies proteins in close proximity to
the ART, which may include indirect interactors as well as direct binding partners.

» Potential for Steric Hindrance: The biotin-NAD+ molecule is larger than NAD+, which could
potentially affect the enzyme's substrate specificity or activity.
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Experimental Protocols

Cell Culture and Lysis

Cell Culture: Culture cells of interest (e.g., HEK293T) to 80-90% confluency in appropriate
growth medium.

Cell Harvest: Aspirate the growth medium and wash the cells twice with ice-cold phosphate-
buffered saline (PBS).

Cell Lysis: Lyse the cells by adding ice-cold lysis buffer (e.g., RIPA buffer: 50 mM Tris-HCI pH
7.4, 150 mM NacCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with
protease and phosphatase inhibitors.

Incubation: Incubate the cell lysate on ice for 30 minutes with occasional vortexing.

Clarification: Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

Protein Quantification: Collect the supernatant and determine the protein concentration using
a standard protein assay (e.g., BCA assay).

. Enzymatic Biotinylation Reaction

Reaction Setup: In a microcentrifuge tube, combine the following components on ice:

o

Cell Lysate: 1-2 mg of total protein

[¢]

Biotin-NAD+: 50-100 uM final concentration

[¢]

Recombinant ADP-ribosyltransferase (e.g., PARP1, optional): 1-5 ug

o

Reaction Buffer (50 mM Tris-HCI pH 8.0, 10 mM MgCI2, 1 mM DTT)

o

Adjust the final volume to 500 pL with reaction buffer.

Incubation: Incubate the reaction mixture at 30°C for 60 minutes with gentle agitation.
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o Termination of Reaction: Stop the reaction by adding a PARP inhibitor (e.g., Olaparib) to a
final concentration of 10 uM and placing the tube on ice.

[1I. Affinity Purification of Biotinylated Proteins

o Bead Preparation: Resuspend streptavidin-conjugated magnetic beads and transfer an
appropriate volume (e.g., 50 L of slurry) to a new microcentrifuge tube.

e Bead Washing: Place the tube on a magnetic rack to pellet the beads and discard the
supernatant. Wash the beads three times with 1 mL of lysis buffer.

« Binding: Add the biotinylation reaction mixture to the washed streptavidin beads.

e Incubation: Incubate for 2-4 hours at 4°C with gentle rotation to allow for the capture of
biotinylated proteins.

e Washing: Pellet the beads using a magnetic rack and discard the supernatant. Perform a
series of washes to remove non-specifically bound proteins:

[¢]

Wash 1: 2 times with 1 mL of RIPA buffer.

Wash 2: 1 time with 1 mL of 1 M KCI.

[¢]

Wash 3: 1 time with 1 mL of 0.1 M Na2CO3.

[e]

o

Wash 4: 1 time with 1 mL of 2 M urea in 10 mM Tris-HCI, pH 8.0.

[¢]

Wash 5: 3 times with 1 mL of 50 mM Tris-HCI, pH 7.5.

IV. On-Bead Digestion and Mass Spectrometry Analysis

e Reduction and Alkylation:
o Resuspend the beads in 100 pL of 50 mM Tris-HCI, pH 8.0 containing 10 mM DTT.
o Incubate at 56°C for 30 minutes.

o Cool to room temperature and add iodoacetamide to a final concentration of 20 mM.
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o Incubate in the dark at room temperature for 30 minutes.
» Tryptic Digestion:
o Add trypsin to the bead suspension at a 1:50 (trypsin:protein) ratio.
o Incubate overnight at 37°C with gentle shaking.
o Peptide Elution and Desalting:
o Centrifuge the tube and collect the supernatant containing the digested peptides.
o Acidify the peptide solution with formic acid to a final concentration of 0.1%.
o Desalt the peptides using C18 spin tips according to the manufacturer's protocol.
e LC-MS/MS Analysis:

o Dry the desalted peptides in a vacuum centrifuge and resuspend in a small volume of
0.1% formic acid.

o Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-
MS/MS).

o Data Analysis:

o Search the acquired MS/MS spectra against a protein sequence database using a search
engine (e.g., Mascot, Sequest).

o Identify and quantify the proteins. Proteins significantly enriched in the Biotin-NAD+
sample compared to a control (e.g., no Biotin-NAD+ or a mock reaction) are considered
potential interactors.

Data Presentation

Table 1: Representative Quantitative Data of PARP1 Interactors Identified by Biotin-NAD+
Pulldown and Mass Spectrometry
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This table presents a subset of proteins identified as potential interactors of PARP1 using a
Biotin-NAD+ based affinity purification-mass spectrometry approach. The data is illustrative
and based on findings from studies profiling PARP1 substrates and interactors.

Fold
Protein ID . Enrichment
] Gene Symbol Protein Name o p-value
(UniProt) (Biotin-NAD+ /
Control)
Poly [ADP-
P09874 PARP1 ribose] 25.6 <0.001
polymerase 1
DNA-(apurinic or
P06748 APEX1 apyrimidinic site)  15.2 <0.001
lyase
DNA damage-
Q16531 DDB1 o , 12.8 <0.001
binding protein 1
Cellular tumor
P04637 TP53 ] 8.5 <0.01
antigen p53
X-ray repair
Cross-
P12956 XRCC5 ] 7.9 <0.01
complementing
protein 5
X-ray repair
Cross-
P13010 XRCC6 ] 7.5 <0.01
complementing
protein 6
Q9Y6K1 LIG3 DNA ligase 3 6.8 <0.01
P27694 H2AX H2A.X histone 6.2 <0.05
P16104 H1l-4 Histone H1.4 5.9 <0.05
RNA-binding
Q13410 FUS ) 4.7 <0.05
protein FUS
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Caption: Experimental workflow for identifying protein-protein interactions using Biotin-NAD+.
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Caption: Simplified signaling pathway of the PARP1-DBCL1 interaction regulated by NAD+.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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